Cas no 897452-89-0 (N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-N'-(4-nitrophenyl)ethanediamide)

• Product Name: N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-N'-(4-nitrophenyl)ethanediamide
• CAS No: 897452-89-0
• MF: C₁₉H₁₅FN₄O₄S
• MW: 414.410206079483
• CID: 5480480
• Update Time: 2025-05-18

N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-N'-(4-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-N'-(4-nitrophenyl)oxamide
• N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-N'-(4-nitrophenyl)ethanediamide

• Inchi： 1S/C19H15FN4O4S/c20-13-3-1-12(2-4-13)19-23-15(11-29-19)9-10-21-17(25)18(26)22-14-5-7-16(8-6-14)24(27)28/h1-8,11H,9-10H2,(H,21,25)(H,22,26)
• InChI Key： CZVVHFAOHLALGK-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=C(F)C=C2)=N1)(=O)C(NC1=CC=C([N+]([O-])=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-N'-(4-nitrophenyl)ethanediamide

Chemical Compound CAS No. 897452-89-0: N-{2-[2-(4-Fluorophenyl)-1,3-thiazol-4-yl]ethyl}-N'-(4-nitrophenyl)ethanediamide

The chemical compound with CAS No. 897452-89-0, known as N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-N'-(4-nitrophenyl)ethanediamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which includes a 1,3-thiazole ring system, a 4-fluorophenyl group, and a 4-nitrophenyl moiety. These structural elements contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of 1,3-thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the 1,3-thiazole ring in this compound suggests potential bioactivity that could be exploited for therapeutic purposes. Additionally, the substitution pattern on the thiazole ring—specifically the 4-fluorophenyl group—plays a crucial role in modulating the electronic properties of the molecule, which can influence its interaction with biological targets.

The ethanediamide functional group in this compound is another key feature that contributes to its versatility. Ethanediamides are known for their ability to form hydrogen bonds, which can enhance solubility and bioavailability in pharmaceutical applications. Furthermore, the presence of a nitrophenyl group introduces electron-withdrawing effects, which can enhance the molecule's reactivity and selectivity in various chemical reactions.

From a synthetic perspective, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis begins with the preparation of the 1,3-thiazole intermediate, followed by functionalization to introduce the ethanediamide group. The final step involves coupling with the 4-nitrophenyl derivative to complete the structure. This synthetic pathway has been optimized in recent research to improve yield and purity.

In terms of applications, this compound has shown promise in preliminary biological assays. For instance, studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting potential anti-inflammatory activity. Additionally, its interaction with cancer cell lines has been investigated, revealing selective cytotoxicity that warrants further exploration in oncology research.

The structural features of this compound also make it an attractive candidate for use in materials science. The combination of aromatic rings and functional groups provides opportunities for applications in organic electronics and advanced materials development. For example, derivatives of this compound could be explored as components in organic light-emitting diodes (OLEDs) or as precursors for conducting polymers.

In conclusion, CAS No. 897452-89-0 represents a versatile and intriguing chemical entity with diverse potential applications across multiple disciplines. Its unique structure and functional groups position it as a valuable tool for researchers in pharmacology, materials science, and beyond. Continued investigation into its properties and applications is expected to yield further insights into its utility and significance within these fields.